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Introduction

Olivine is a naturally occurring magnesium iron silicate mineral, primarily composed of a solid

solution of forsterite (Mg₂SiO₄) and fayalite (Fe₂SiO₄).[1][2] In the steelmaking industry, olivine
serves as an effective and environmentally friendly slag conditioner, particularly as a source of

magnesium oxide (MgO). It is utilized in both blast furnaces and electric arc furnaces (EAF) to

control slag chemistry, improve its physical properties, and enhance the overall efficiency and

quality of steel production.[1][3] These notes provide detailed information on the application of

olivine, including its mechanism of action, quantitative effects, and standardized protocols for

its evaluation.

Mechanism of Action

The primary function of olivine as a slag conditioner is to introduce MgO into the slag. The

MgO content in olivine is significantly higher (typically 45-49%) compared to traditional fluxes

like dolomite (20-22%).[3] This high MgO concentration is crucial for several reasons:

Refractory Protection: Slag that is deficient in MgO will aggressively dissolve the MgO-based

refractory bricks lining the furnace to reach MgO saturation. By providing a readily available

source of MgO, olivine helps to create a slag that is in equilibrium with the refractory lining,

significantly reducing wear and extending the life of the furnace lining.

Slag Fluidity Control: The addition of MgO from olivine helps to lower the viscosity and

melting point of the slag, ensuring it remains fluid.[4][5] A fluid slag promotes better mixing
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and accelerates reaction kinetics between the molten metal and the slag, which is essential

for the removal of impurities.

Impurity Removal: A well-conditioned slag is critical for removing impurities like sulfur and

phosphorus from the molten steel.[4][5] The MgO in olivine contributes to the slag's basicity,

which enhances its capacity to absorb these detrimental elements.[4][5]
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Caption: Logical relationships in olivine slag conditioning.
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Data Presentation

The effectiveness of olivine can be quantified by its chemical composition and its comparative

performance against other common fluxes like dolomite.

Table 1: Typical Chemical Composition of Olivine for Steelmaking

Component Percentage (%)

Magnesium Oxide (MgO) 45 - 49%

Silicon Dioxide (SiO₂) 40 - 42%

Iron(II) Oxide (FeO) 7 - 9%

Aluminum Oxide (Al₂O₃) < 1.5%

Calcium Oxide (CaO) < 0.5%

Loss on Ignition (LOI) < 1.0%

Source: Compiled from multiple sources.[3][6]

Table 2: Performance Comparison: Olivine vs. Dolomite
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Parameter Olivine Dolomite
Advantage of
Olivine

Typical MgO Content 45 - 49% 20 - 22%
Higher MgO
content requires
less material.[3]

CO₂ Emission None (silicate) High (carbonate)

Significant reduction

in direct CO₂

emissions.[4][7]

Sinter Temperature

Reduction
Up to 100 °C -

Lowers energy

consumption.[4][5]

Sinter Production

Increase
~7% Baseline

Increased furnace

productivity.[4]

Fuel Consumption

Reduction
~14% Baseline

Improved thermal

efficiency.[4]

Health & Safety No free silica -
Does not pose a

silicosis risk.[4][8]

Source: Data primarily from Eryas Olivine and ResearchGate publications.[4][7]

Experimental Protocols

Evaluating the efficacy of olivine as a slag conditioner involves standardized laboratory tests to

measure its effect on slag properties.

Protocol 1: Slag Viscosity Measurement using the Rotating Cylinder Method

1. Objective: To determine the effect of olivine additions on the viscosity of a synthetic or

actual steelmaking slag at a constant temperature.

2. Materials & Equipment:

High-temperature resistive furnace (capable of reaching >1600°C).[9]
MgO or graphite crucibles.[9]
Digital viscometer with a molybdenum (Mo) spindle and bob.
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Synthetic slag components (CaO, SiO₂, Al₂O₃, FeO).
Ground olivine (specified particle size).
Argon gas supply for inert atmosphere.[9]
Analytical balance.

3. Procedure:

Prepare a synthetic slag mixture of known composition (e.g., 500g) and dry it in an oven.
Add a specified weight percentage of olivine (e.g., 2%, 4%, 6%) to the slag mixture. A
control sample with no olivine is also required.
Place the mixture in an MgO crucible and position it in the center of the high-temperature
furnace.[9]
Heat the furnace to the target temperature (e.g., 1600°C) under a continuous flow of argon
gas to prevent oxidation.
Allow the slag to homogenize for a set time (e.g., 60-90 minutes) to ensure complete melting
and dissolution of olivine.[9]
Lower the viscometer's Mo spindle into the molten slag to a predetermined depth.
Begin rotation of the spindle at a constant speed and record the torque required.
The viscosity (η) is calculated by the instrument based on the torque, rotational speed, and
spindle geometry.
Repeat measurements at different rotational speeds to check for Newtonian behavior.
Compare the viscosity of the olivine-containing slags to the control slag.

4. Data Analysis: Plot viscosity (in Pa·s) as a function of olivine percentage. A decrease in

viscosity indicates a positive fluidizing effect.[10][11]

Workflow: Evaluating a Slag Conditioner
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1. Sample Preparation

Weigh Synthetic Slag Components
(CaO, SiO₂, Al₂O₃, etc.)

Add Specified wt% of Olivine

Homogenize Mixture

Place in MgO Crucible

2. Melting & Equilibration

Heat to 1600°C in
Inert Atmosphere (Ar)

Hold for 90 min to Homogenize

Measure Viscosity
(Rotating Spindle) Take Metal & Slag Samples

3. Property Measurement

Quench Slag Sample in Water Analyze Metal for S, P
(Chemical Analysis)

4. Analysis

Analyze Slag Composition
(XRF, XRD)

5. Performance Evaluation

Compare Results to Control
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Caption: Experimental workflow for testing olivine.
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Protocol 2: Determination of Desulfurization and Dephosphorization

1. Objective: To quantify the efficiency of sulfur and phosphorus removal from molten metal

using an olivine-conditioned slag.

2. Materials & Equipment:

Induction furnace or high-temperature furnace.
MgO crucibles.
Molten steel or a master alloy with known initial sulfur and phosphorus content.
Slag components and olivine.
Sampling equipment (e.g., quartz tubes, lollipop samplers).
Analytical equipment for S and P determination (e.g., Leco combustion analyzer for sulfur,
spectrophotometer for phosphorus).

3. Procedure:

Melt a known quantity of steel in the MgO crucible under an inert atmosphere.
Take an initial metal sample ("time zero") to determine the baseline [%S] and [%P].
Add the prepared slag mixture containing olivine onto the surface of the molten metal.
Maintain the target temperature (e.g., 1600°C) and allow the slag-metal reaction to proceed.
Take simultaneous slag and metal samples at regular intervals (e.g., 10, 20, 40, 60 minutes).
Quench the samples rapidly to preserve their high-temperature chemistry.
Chemically analyze the metal samples for their sulfur and phosphorus content.
Chemically analyze the slag samples for their sulfur and phosphorus content.

4. Data Analysis:

Desulfurization Ratio (Lₛ): Calculate the partition ratio of sulfur between slag and metal:
Lₛ = (%S in slag) / [%S in metal]
Dephosphorization Ratio (Lₚ): Calculate the partition ratio of phosphorus:
Lₚ = (%P in slag) / [%P in metal]
A higher partition ratio indicates more effective removal of the impurity from the steel into the
slag. Plot Lₛ and Lₚ as a function of time and olivine content.

Signaling Pathway: Chemical Action of Olivine
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Caption: Chemical pathway of olivine in molten slag.
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Conclusion

Olivine is a highly effective, economical, and environmentally conscious choice for a slag

conditioner in modern steelmaking. Its high MgO content is key to protecting furnace

refractories, optimizing slag fluidity, and enhancing the removal of impurities such as sulfur and

phosphorus. By replacing traditional carbonate-based fluxes like dolomite, olivine also offers a

significant reduction in direct CO₂ emissions, contributing to the sustainability goals of the steel

industry. The protocols outlined above provide a framework for the systematic evaluation of

olivine's performance, ensuring its optimal application for improved efficiency and steel quality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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